Cas no 2648997-13-9 (benzyl N-2-(4,5-dihydro-1H-imidazol-2-yl)propylcarbamate)

• Product Name: benzyl N-2-(4,5-dihydro-1H-imidazol-2-yl)propylcarbamate
• CAS No: 2648997-13-9
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• MDL: MFCD30500781
• CID: 5165380
• PubChem ID: 165438173
• Update Time: 2025-07-18

benzyl N-2-(4,5-dihydro-1H-imidazol-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-340088
• benzyl N-[2-(4,5-dihydro-1H-imidazol-2-yl)propyl]carbamate
• 2648997-13-9
• INDEX NAME NOT YET ASSIGNED
• benzyl N-2-(4,5-dihydro-1H-imidazol-2-yl)propylcarbamate

• MDL： MFCD30500781
• Inchi： 1S/C14H19N3O2/c1-11(13-15-7-8-16-13)9-17-14(18)19-10-12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3,(H,15,16)(H,17,18)
• SMILES： O(CC1C=CC=CC=1)C(NCC(C)C1=NCCN1)=O

Computed Properties

• Exact Mass: 261.147726857g/mol
• Monoisotopic Mass: 261.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 482.9±38.0 °C(Predicted)
• pka: 12.30±0.46(Predicted)

Additional information on benzyl N-2-(4,5-dihydro-1H-imidazol-2-yl)propylcarbamate

Comprehensive Overview of Benzyl N-2-(4,5-dihydro-1H-imidazol-2-yl)propylcarbamate (CAS No. 2648997-13-9)

Benzyl N-2-(4,5-dihydro-1H-imidazol-2-yl)propylcarbamate (CAS No. 2648997-13-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole and carbamate functional groups, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological pathways.

The benzyl and propylcarbamate moieties in this compound contribute to its stability and reactivity, enabling it to interact with various biological targets. Its CAS No. 2648997-13-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Recent studies have highlighted its role in the synthesis of novel therapeutic agents, particularly in the fields of neurology and immunology, where its imidazole ring structure plays a pivotal role.

One of the most frequently asked questions about Benzyl N-2-(4,5-dihydro-1H-imidazol-2-yl)propylcarbamate revolves around its solubility and stability under different conditions. Researchers have noted that it exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, which is crucial for its application in laboratory settings. Additionally, its stability at room temperature makes it a practical choice for long-term storage and experimental use.

In the context of current trends, the compound's potential in green chemistry and sustainable synthesis has sparked interest. With the growing emphasis on environmentally friendly practices, scientists are investigating ways to optimize the production of Benzyl N-2-(4,5-dihydro-1H-imidazol-2-yl)propylcarbamate using catalytic methods and renewable resources. This aligns with the broader industry shift toward reducing waste and minimizing hazardous byproducts.

Another area of exploration is the compound's bioavailability and pharmacokinetics. Preliminary data suggest that its carbamate group may enhance membrane permeability, a desirable trait for drug candidates. This has led to increased scrutiny of its metabolic pathways and potential interactions with enzymes, which could inform future drug design strategies.

From a technical standpoint, the synthesis of Benzyl N-2-(4,5-dihydro-1H-imidazol-2-yl)propylcarbamate involves multi-step reactions, often starting with the condensation of imidazole derivatives with propylamine precursors. Advanced techniques like nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to verify its purity and structural integrity. These methods ensure that the compound meets the rigorous standards required for research and development.

Given its versatility, Benzyl N-2-(4,5-dihydro-1H-imidazol-2-yl)propylcarbamate is also being studied for its potential in material science. Its ability to form stable complexes with metals and other organic molecules opens doors for applications in catalysis and nanotechnology. For instance, its imidazole ring can act as a ligand, facilitating the creation of novel coordination polymers.

In summary, Benzyl N-2-(4,5-dihydro-1H-imidazol-2-yl)propylcarbamate (CAS No. 2648997-13-9) is a compound of immense scientific interest due to its structural uniqueness and broad applicability. Whether in pharmaceutical research, green chemistry, or material science, it continues to inspire innovative studies and practical solutions. As research progresses, its role in advancing science and technology is expected to expand even further.